Cas no 17318-08-0 (5-Bromo-1,3-dichloro-2-fluorobenzene)

5-Bromo-1,3-dichloro-2-fluorobenzene is a halogenated aromatic compound with a molecular formula of C₆H₂BrCl₂F. Its structure features bromine, chlorine, and fluorine substituents on a benzene ring, making it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other functionalization processes. This compound is valued for its stability and precise substitution pattern, which allows for selective transformations in complex molecular architectures. It is typically used under controlled conditions due to its halogen-rich nature, requiring proper handling to ensure safety and efficacy in synthetic applications.
5-Bromo-1,3-dichloro-2-fluorobenzene structure
17318-08-0 structure
Product name:5-Bromo-1,3-dichloro-2-fluorobenzene
CAS No:17318-08-0
MF:C6H2BrCl2F
MW:243.888482570648
MDL:MFCD09996901
CID:820668
PubChem ID:22926230

5-Bromo-1,3-dichloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1,3-dichloro-2-fluorobenzene
    • 1-Bromo-3,5-dichloro-4-fluorobenzene
    • 3,5-dichllor-4-fluoro-1-bromobenzene
    • 3,5-Dichloro-4-fluorobromobenzene
    • 4-Bromo-2,6-dichloro-fluorobenzene
    • 3,5-dichloro-4-fluorobroMobezene
    • 5-BROMO-1,3-DICHLORO-2-FLUOROBENZEN
    • 3,5-dichloro-4-fluoro-1-bromobenzene
    • BENZENE, 5-BROMO-1,3-DICHLORO-2-FLUORO-
    • PubChem23061
    • KSC494O4R
    • MMJSIYGLDQNUTH-UHFFFAOYSA-N
    • BCP24591
    • CL8618
    • TRA0083086
    • AS05631
    • 1-Bromo-3
    • AKOS005258973
    • DS-0835
    • DTXCID50579711
    • DB-011405
    • SCHEMBL6600235
    • J-516780
    • MFCD09996901
    • 17318-08-0
    • CS-W003716
    • SY017796
    • EN300-197669
    • DTXSID30628958
    • MDL: MFCD09996901
    • Inchi: 1S/C6H2BrCl2F/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
    • InChI Key: MMJSIYGLDQNUTH-UHFFFAOYSA-N
    • SMILES: BrC1C([H])=C(C(=C(C=1[H])Cl)F)Cl

Computed Properties

  • Exact Mass: 241.87000
  • Monoisotopic Mass: 241.87010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4

Experimental Properties

  • Density: 1.823
  • Melting Point: 23-29°C
  • Boiling Point: 234 ºC
  • Flash Point: 96 ºC
  • Refractive Index: 1.567
  • PSA: 0.00000
  • LogP: 3.89500

5-Bromo-1,3-dichloro-2-fluorobenzene Security Information

5-Bromo-1,3-dichloro-2-fluorobenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5-Bromo-1,3-dichloro-2-fluorobenzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC8928-100g
3,5-Dichloro-4-fluorobromobenzene
17318-08-0
100g
£44.00 2025-02-22
Fluorochem
035887-5g
5-Bromo-1,3-dichloro-2-fluorobenzene
17318-08-0 98%
5g
£12.00 2022-03-01
TRC
B691093-1g
5-Bromo-1,3-dichloro-2-fluorobenzene
17318-08-0
1g
$ 80.00 2022-06-06
eNovation Chemicals LLC
Y1103039-100kg
3,5-dichloro-4-fluorobromobezene
17318-08-0 95%
100kg
$37080 2024-07-28
Enamine
EN300-197669-2.5g
5-bromo-1,3-dichloro-2-fluorobenzene
17318-08-0 95%
2.5g
$32.0 2023-09-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1052850-100g
5-Bromo-1,3-dichloro-2-fluorobenzene
17318-08-0 98%
100g
¥293 2023-04-15
Enamine
EN300-197669-100.0g
5-bromo-1,3-dichloro-2-fluorobenzene
17318-08-0 95%
100g
$253.0 2023-05-31
Enamine
EN300-197669-0.05g
5-bromo-1,3-dichloro-2-fluorobenzene
17318-08-0 95%
0.05g
$19.0 2023-09-16
Fluorochem
035887-25g
5-Bromo-1,3-dichloro-2-fluorobenzene
17318-08-0 98%
25g
£44.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1052850-500g
5-Bromo-1,3-dichloro-2-fluorobenzene
17318-08-0 98%
500g
¥1531 2023-04-15

5-Bromo-1,3-dichloro-2-fluorobenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:17318-08-0)5-Bromo-1,3-dichloro-2-fluorobenzene
Order Number:LE3707
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally

Additional information on 5-Bromo-1,3-dichloro-2-fluorobenzene

Comprehensive Overview of 5-Bromo-1,3-dichloro-2-fluorobenzene (CAS No. 17318-08-0)

5-Bromo-1,3-dichloro-2-fluorobenzene (CAS No. 17318-08-0) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine, chlorine, and fluorine substituents, enables selective reactivity in cross-coupling reactions, making it a valuable building block in modern organic chemistry. The compound’s high purity and thermal stability have garnered attention in industries focusing on sustainable chemistry and green synthesis methodologies.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in halogenated benzenes like 5-Bromo-1,3-dichloro-2-fluorobenzene. Researchers frequently search for its NMR spectra, HPLC purification methods, and applications in Suzuki-Miyaura coupling, reflecting its role in optimizing reaction efficiency. Environmental concerns also drive queries about its biodegradability and eco-friendly alternatives, aligning with global initiatives such as the UN Sustainable Development Goals (SDGs).

The synthesis of 5-Bromo-1,3-dichloro-2-fluorobenzene typically involves electrophilic halogenation or Balz-Schiemann reactions, with patents highlighting improved yields via catalytic fluorination. Analytical techniques like GC-MS and X-ray crystallography confirm its structural integrity, while QSAR modeling predicts its utility in designing bioactive molecules. These facets position it as a critical component in high-throughput screening libraries.

From an industrial perspective, supply chain transparency and regulatory compliance (e.g., REACH, FDA guidelines) dominate discussions around this compound. Manufacturers emphasize batch-to-batch consistency and ISO-certified production to meet the demands of precision medicine and electronic materials. Its derivatives are explored in OLED technology and liquid crystal displays, linking it to the booming consumer electronics sector.

In academic circles, 5-Bromo-1,3-dichloro-2-fluorobenzene serves as a model substrate for studying steric effects and electronic modulation in aromatic systems. Collaborative studies between computational chemists and synthetic laboratories leverage its properties to develop novel catalysts and energy-efficient protocols. Such interdisciplinary approaches underscore its relevance in cutting-edge research.

To address SEO-optimized queries, this compound’s solubility data (e.g., in DMSO or THF), storage conditions, and handling precautions are frequently documented. Emerging topics like circular economy in chemical production further highlight its potential for resource recovery and waste minimization strategies.

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:17318-08-0)5-Bromo-1,3-dichloro-2-fluorobenzene
sfd2478
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:17318-08-0)5-Bromo-1,3-dichloro-2-fluorobenzene
A23248
Purity:99%/99%
Quantity:500g/1kg
Price ($):180.0/306.0